Cas no 1326904-91-9 (1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione)

1-[(4-Methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a heterocyclic compound featuring a thienopyrimidine core substituted with a 4-methoxybenzyl group at the 1-position and a phenyl group at the 3-position. This structure confers potential pharmacological relevance, particularly in medicinal chemistry, due to the thienopyrimidine scaffold's known bioactivity. The methoxy and phenyl substituents may enhance solubility and binding affinity, making it a candidate for further investigation in drug development. Its synthetic versatility allows for modifications to optimize physicochemical properties. The compound's stability and well-defined molecular architecture support its utility in research applications, including enzyme inhibition studies or as a precursor for more complex derivatives.

1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione structure

1326904-91-9 structure

Product Name:1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

CAS No:1326904-91-9

MF:C₂₀H₁₈N₂O₃S

MW:366.433523654938

CID:5321890

Update Time:2025-11-06

1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione
- 1-[(4-methoxyphenyl)methyl]-3-phenyl-4a,7a-dihydrothieno[3,2-d]pyrimidine-2,4-dione
- Inchi： 1S/C20H18N2O3S/c1-25-16-9-7-14(8-10-16)13-21-17-11-12-26-18(17)19(23)22(20(21)24)15-5-3-2-4-6-15/h2-12,17-18H,13H2,1H3
- InChI Key： VBLYQUUQGYAHNJ-UHFFFAOYSA-N
- SMILES： S1C=CC2C1C(N(C1C=CC=CC=1)C(N2CC1C=CC(=CC=1)OC)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 567
XLogP3: 3.1
Topological Polar Surface Area: 75.2

1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6609-4359-2μmol	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	2μmol	$57.0	2023-09-07
Life Chemicals	F6609-4359-5μmol	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	5μmol	$63.0	2023-09-07
Life Chemicals	F6609-4359-10μmol	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	10μmol	$69.0	2023-09-07
Life Chemicals	F6609-4359-20μmol	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	20μmol	$79.0	2023-09-07
Life Chemicals	F6609-4359-1mg	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	1mg	$54.0	2023-09-07
Life Chemicals	F6609-4359-2mg	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	2mg	$59.0	2023-09-07
Life Chemicals	F6609-4359-3mg	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	3mg	$63.0	2023-09-07
Life Chemicals	F6609-4359-4mg	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	4mg	$66.0	2023-09-07
Life Chemicals	F6609-4359-5mg	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	5mg	$69.0	2023-09-07
Life Chemicals	F6609-4359-10mg	1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione	1326904-91-9	10mg	$79.0	2023-09-07

1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione Related Literature

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Additional information on 1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

Comprehensive Analysis of 1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326904-91-9)

1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione (CAS No. 1326904-91-9) is a heterocyclic compound featuring a thieno[3,2-d]pyrimidine core, which has garnered significant attention in medicinal chemistry and material science. This compound, characterized by its unique phenyl and methoxyphenyl substituents, exhibits potential applications in drug discovery and organic electronics. Researchers are increasingly exploring its structure-activity relationships (SAR) due to its modular design, allowing for targeted modifications to enhance bioavailability or optoelectronic properties.

The thieno[3,2-d]pyrimidine scaffold is a privileged structure in pharmaceutical research, often associated with kinase inhibition and antimicrobial activity. The presence of the 4-methoxyphenyl group in this derivative suggests potential interactions with biological targets such as enzymes or receptors, making it a candidate for small-molecule therapeutics. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory diseases, aligning with global health priorities. Computational modeling and high-throughput screening (HTS) have further validated its utility in hit-to-lead optimization.

In material science, the conjugated system of 1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione offers intriguing photophysical properties. Its electron-rich architecture makes it suitable for organic semiconductors or fluorescent probes, addressing demands for sustainable energy solutions and advanced imaging technologies. Innovations in organic light-emitting diodes (OLEDs) and photovoltaic cells have spurred interest in such derivatives, as they balance stability and performance.

Synthetic routes to this compound typically involve multicomponent reactions or Pd-catalyzed cross-coupling, reflecting trends in green chemistry and atom economy. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, critical for both research and industrial applications. Regulatory compliance with REACH and FDA guidelines further underscores its commercial viability.

Frequently searched questions include: "What are the biological targets of thieno[3,2-d]pyrimidine derivatives?" and "How to synthesize CAS 1326904-91-9?" These queries reflect the compound’s interdisciplinary appeal. By integrating AI-driven drug design and machine learning, researchers accelerate the exploration of its analogs, addressing challenges like polypharmacology and toxicity prediction.

In summary, 1-[(4-methoxyphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione represents a versatile scaffold with dual applications in life sciences and advanced materials. Its CAS No. 1326904-91-9 serves as a key identifier for sourcing and patenting, while ongoing studies continue to unlock its full potential.